Cas no 90973-88-9 (Butyl 2-(3-oxo-2-piperazinyl)acetate)

• Product Name: Butyl 2-(3-oxo-2-piperazinyl)acetate
• CAS No: 90973-88-9
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 1074763
• Update Time: 2025-04-24

Butyl 2-(3-oxo-2-piperazinyl)acetate Chemical and Physical Properties

Names and Identifiers

• BUTYL 2-(3-OXO-2-PIPERAZINYL)ACETATE
• Butyl 2-(3-oxo-2-piperazinyl)acetate

• Inchi： 1S/C10H18N2O3/c1-2-3-6-15-9(13)7-8-10(14)12-5-4-11-8/h8,11H,2-7H2,1H3,(H,12,14)
• InChI Key： PMBWQDCICUWYHX-UHFFFAOYSA-N
• SMILES： O(CCCC)C(CC1C(NCCN1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butyl 2-(3-oxo-2-piperazinyl)acetate

Butyl 2-(3-oxo-2-piperazinyl)acetate: A Comprehensive Overview

Butyl 2-(3-oxo-2-piperazinyl)acetate, identified by the CAS number 90973-88-9, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of organic compounds known as esters, specifically derived from a piperazine derivative. The structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and an acetate group attached to it. The presence of the piperazine ring imparts unique chemical properties, making this compound versatile for different uses.

The synthesis of Butyl 2-(3-oxo-2-piperazinyl)acetate involves a series of well-defined chemical reactions. Typically, the process begins with the preparation of the piperazine derivative, followed by the introduction of the acetate group. The reaction conditions, such as temperature and pH, play a crucial role in ensuring the desired product is formed with high purity. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound, aligning with the growing demand for sustainable chemical processes.

In terms of physical properties, Butyl 2-(3-oxo-2-piperazinyl)acetate exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions and formulations. The compound's stability under different environmental conditions has also been studied extensively, with results indicating that it remains stable under normal storage conditions but may degrade under extreme heat or prolonged exposure to light.

The applications of Butyl 2-(3-oxo-2-piperazinyl)acetate span across multiple industries. In the pharmaceutical sector, this compound has been explored as a potential intermediate in drug synthesis. Its piperazine moiety is known to interact with various biological targets, making it a valuable component in the development of new therapeutic agents. Recent studies have highlighted its potential role in anti-inflammatory and antifungal drug discovery, where it has shown promising activity against several pathogens.

In addition to its pharmaceutical applications, Butyl 2-(3-oxo-2-piperazinyl)acetate finds utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Furthermore, research into its use as a precursor for advanced polymers is ongoing, with preliminary results suggesting its potential in developing high-performance materials for aerospace and electronics industries.

The environmental impact of Butyl 2-(3-oxo-2-piperazinyl)acetate has also been a topic of recent investigation. Studies have assessed its biodegradability and toxicity levels, with findings indicating that it poses minimal risk to aquatic life when used responsibly. However, ongoing research aims to optimize its production processes to reduce waste generation and energy consumption, contributing to a more sustainable chemical industry.

In conclusion, Butyl 2-(3-oxo-2-piperazinyl)acetate, CAS No. 90973-88-9, is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and properties make it an invaluable tool in drug development, materials science, and other industrial processes. As research continues to uncover new potential uses and improve its production methods, this compound is poised to play an even greater role in advancing technological and medical innovations.